Cas no 2680814-47-3 (1-(bromomethyl)-8-azaspiro4.5decane)

• Product Name: 1-(bromomethyl)-8-azaspiro4.5decane
• CAS No: 2680814-47-3
• MF: C₁₀H₁₈BrN
• MW: 232.160622119904
• CID: 5650041
• PubChem ID: 165907481
• Update Time: 2025-06-07

1-(bromomethyl)-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-8-azaspiro[4.5]decane
• 2680814-47-3
• EN300-28275676
• 1-(bromomethyl)-8-azaspiro4.5decane

• Inchi： 1S/C10H18BrN/c11-8-9-2-1-3-10(9)4-6-12-7-5-10/h9,12H,1-8H2
• InChI Key： IDENNFSRQXYUCM-UHFFFAOYSA-N
• SMILES： BrCC1CCCC21CCNCC2

Computed Properties

• Exact Mass: 231.06226g/mol
• Monoisotopic Mass: 231.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(bromomethyl)-8-azaspiro4.5decane

Recent Advances in the Application of 1-(Bromomethyl)-8-azaspiro[4.5]decane (CAS: 2680814-47-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(bromomethyl)-8-azaspiro[4.5]decane (CAS: 2680814-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This spirocyclic scaffold, characterized by its azaspiro[4.5]decane core and reactive bromomethyl group, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and cancer.

Recent studies have highlighted the role of 1-(bromomethyl)-8-azaspiro[4.5]decane in the design of sigma receptor ligands. Sigma receptors, which are implicated in various physiological processes including neurotransmission and cell proliferation, have emerged as promising targets for treating neurodegenerative diseases and cancer. Researchers have utilized this compound to develop selective sigma-1 and sigma-2 receptor modulators, demonstrating its potential in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives using this scaffold, which exhibited high affinity and selectivity for sigma-2 receptors, with potential applications in cancer therapy.

In addition to its role in receptor modulation, 1-(bromomethyl)-8-azaspiro[4.5]decane has been employed in the development of prodrugs and drug delivery systems. The bromomethyl group provides a reactive site for conjugation with other pharmacophores, enabling the creation of targeted therapies. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this compound to synthesize a prodrug of a known anticancer agent, which demonstrated improved solubility and targeted release in tumor tissues. This approach underscores the compound's utility in enhancing the pharmacokinetic properties of existing drugs.

The synthetic versatility of 1-(bromomethyl)-8-azaspiro[4.5]decane has also been explored in the context of fragment-based drug design (FBDD). Its rigid spirocyclic structure serves as an ideal scaffold for generating diverse chemical libraries, facilitating the discovery of novel bioactive compounds. A 2022 publication in ACS Chemical Biology detailed the use of this compound in a fragment-growing strategy, leading to the identification of potent inhibitors of a key enzyme involved in inflammatory pathways. This study highlights the compound's potential in addressing unmet medical needs in inflammation and autoimmune diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 1-(bromomethyl)-8-azaspiro[4.5]decane derivatives. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, enabling more efficient and sustainable production. For example, a 2023 report in Organic Process Research & Development described a continuous-flow synthesis of this compound, which significantly improved yield and reduced waste generation. Such innovations are critical for translating laboratory-scale findings into commercially viable pharmaceutical products.

In conclusion, 1-(bromomethyl)-8-azaspiro[4.5]decane (CAS: 2680814-47-3) represents a versatile and valuable building block in modern drug discovery. Its applications in sigma receptor modulation, prodrug development, and fragment-based drug design underscore its importance in addressing complex therapeutic challenges. Ongoing research efforts are expected to further expand its utility, particularly in the development of targeted and personalized medicines. Future studies should focus on optimizing its synthetic routes and exploring its potential in emerging areas such as PROTACs and covalent inhibitors.